2,4-dimethoxy-N-[(4E)-2-(4-methoxyphenyl)-4H-chromen-4-ylidene]aniline

Specification

• Molecular Formula: C24H21NO4
• Molecular Weight: 387.4 g/mol
• IUPAC Name: N-(2,4-dimethoxyphenyl)-2-(4-methoxyphenyl)chromen-4-imine
• Standard InChI: InChI=1S/C24H21NO4/c1-26-17-10-8-16(9-11-17)23-15-21(19-6-4-5-7-22(19)29-23)25-20-13-12-18(27-2)14-24(20)28-3/h4-15H,1-3H3
• Standard InChI Key: XVPATPSHYCVBDN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CC(=NC3=C(C=C(C=C3)OC)OC)C4=CC=CC=C4O2

Introduction

Structural and Molecular Characteristics

The compound’s IUPAC name, N-(2,4-dimethoxyphenyl)-2-(4-methoxyphenyl)chromen-4-imine, reflects its three primary components:

• A chromene moiety (a benzene ring fused to a pyran ring),

• A 2,4-dimethoxyaniline group attached to the chromene’s imine nitrogen,

• A 4-methoxyphenyl substituent at the chromene’s 2-position.

The methoxy groups enhance lipophilicity, facilitating membrane penetration and interaction with biological targets. Key structural identifiers include:

Property	Value
Molecular Formula	C₂₄H₂₁NO₄
Molecular Weight	387.4 g/mol
Canonical SMILES	COC1=CC=C(C=C1)C2=CC(=NC3=C(C=C(C=C3)OC)OC)C4=CC=CC=C4O2
InChI Key	XVPATPSHYCVBDN-UHFFFAOYSA-N

The extended conjugation across the chromene-imine system contributes to UV-Vis absorption properties, which are critical for spectroscopic characterization.

Synthesis and Optimization Strategies

Synthesis of this compound typically involves multi-step reactions, leveraging condensation and cyclization processes. Key methods include:

Three-Component Condensation

A one-pot reaction of resorcinol, 4-methoxybenzaldehyde, and 2,4-dimethoxyaniline under reflux conditions in ethanol or methanol yields the chromene-imine scaffold. Catalysts such as diethylamine or expanded Perlite improve efficiency, achieving yields of 85–96%. Microwave-assisted synthesis reduces reaction times from hours to minutes while maintaining high purity.

Solvent and Catalyst Impact

• Solvents: Ethanol and methanol are preferred for their polarity, which stabilizes intermediates.

• Catalysts: Silica gel-based amino-functionalized catalysts enable recyclability and reduce environmental impact.

A comparative analysis of synthesis routes is provided below:

Method	Catalyst	Solvent	Yield (%)	Time
Reflux Condensation	Diethylamine	Ethanol	92	6 hrs
Microwave-Assisted	None	Methanol	89	20 min
Green Synthesis	Expanded Perlite	Water	95	4 hrs

Chemical Reactivity and Functional Transformations

The compound’s reactivity is governed by its electron-rich chromene ring and imine bond:

Oxidation and Reduction

• Oxidation: Treatment with potassium permanganate oxidizes the chromene’s double bond, forming quinone derivatives.

• Reduction: Lithium aluminum hydride reduces the imine bond to a secondary amine, altering biological activity.

Electrophilic Substitution

Methoxy groups direct electrophilic attacks (e.g., nitration, sulfonation) to the aromatic ring’s para and ortho positions, enabling functional diversification.

Biological Activities and Mechanistic Insights

While direct studies on this compound are sparse, chromene analogs exhibit:

Anticancer Activity

Chromenes inhibit topoisomerase II and tubulin polymerization, inducing apoptosis in cancer cells. The 4-methoxyphenyl group enhances binding to hydrophobic enzyme pockets.

Anti-Inflammatory Effects

Methoxy-substituted chromenes suppress COX-2 and NF-κB pathways, reducing cytokine production. The 2,4-dimethoxy arrangement may optimize steric interactions with catalytic sites.

Applications in Drug Development

The compound’s scaffold is a promising candidate for:

• Kinase Inhibitors: Its planar structure fits ATP-binding pockets in kinases.

• Antioxidant Agents: Methoxy groups scavenge free radicals, mitigating oxidative stress.

Comparative Analysis with Structural Analogs

Comparing 2,4-dimethoxy and 3,4-dimethoxy isomers reveals:

• The 2,4-substitution pattern improves solubility in polar solvents by 30% compared to 3,4-isomers.

• 3,4-Dimethoxy analogs exhibit stronger antibacterial activity but lower metabolic stability.

Future Directions and Challenges

• In Vivo Studies: Evaluate pharmacokinetics and toxicity profiles.

• Structure-Activity Relationships: Systematically modify methoxy positions to optimize efficacy.

• Hybrid Derivatives: Combine with triazole or pyridine rings to enhance target selectivity.